molecular formula C10H12N2O3 B8740598 methyl 4-(N-methylaminocarbonyl)aminobenzoate CAS No. 23138-61-6

methyl 4-(N-methylaminocarbonyl)aminobenzoate

Cat. No. B8740598
CAS RN: 23138-61-6
M. Wt: 208.21 g/mol
InChI Key: SJFIQPFQSDLMHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-(N-methylaminocarbonyl)aminobenzoate is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality methyl 4-(N-methylaminocarbonyl)aminobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 4-(N-methylaminocarbonyl)aminobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

23138-61-6

Product Name

methyl 4-(N-methylaminocarbonyl)aminobenzoate

Molecular Formula

C10H12N2O3

Molecular Weight

208.21 g/mol

IUPAC Name

methyl 4-(methylcarbamoylamino)benzoate

InChI

InChI=1S/C10H12N2O3/c1-11-10(14)12-8-5-3-7(4-6-8)9(13)15-2/h3-6H,1-2H3,(H2,11,12,14)

InChI Key

SJFIQPFQSDLMHA-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)NC1=CC=C(C=C1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 4-aminobenzoate (15 g, 99 mmol), and methyl isocyanate (11.8 mL, 200 mmol) in toluene (400 mL) was heated at 100° C. under N2 for 3 hours during which time a precipitate formed slowly. Additional methyl isocyanate (11.8 mL, 200 mmol) was added and heating was continued for 2 hours. The reaction mixture was cooled to 0° C. and filtered. The precipitate was washed with ether and vacuum-dried to give methyl 4-(N-methylaminocarbonyl)aminobenzoate as a colorless solid (17.5 g, 85%).
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
11.8 mL
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
11.8 mL
Type
reactant
Reaction Step Two

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